Cas no 519-02-8 (Matrine)

• Product Name: Matrine
• CAS No: 519-02-8
• MF: C₁₅H₂₄N₂O
• MW: 248.37
• MDL: MFCD02735434
• CID: 37964
• PubChem ID: 125307543
• Update Time: 2025-08-01

Matrine Chemical and Physical Properties

Names and Identifiers

• Matrine
• alpha-matrine
• SOPHOCARPIDINE
• (+)-MATRINE
• MATRINIUM
• MATRENE
• Alkaloids Sophora Flavescen
• Matrines
• 1H,5H,10H-Dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one, dodecahydro-, (7aS,13aR,13bR,13cS)-
• MATRINE(P) PrintBack
• (7aS,13aR,13bR,13cS)-dodecahydro-1H,5H,10H-dipyrido[2,1-f:3’,2’,1’-ij][1,6]naphthyridin-10-one
• Maca extract
• MASSMARK 1621
• Matridin-15-on
• matridin-15-one
• Metronidazole
• Vegard
• α-Matrine
• (7aS,13aR,13bR,13cS)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one
• α‐Matrine
• [ "Matridin-15-one", " Lupanidine" ]
• 1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one, dodecahydro-
• Oprea1_860679
• NSC143088
• Dodecahydro-3a,7a-diaza-benzo[de]anthracen-8-one
• FT-0628171
• SR-01000601144-3
• .alpha.-Matrine
• DTXSID20871734
• d-Sophoridine
• FT-0696735
• (+)-Sophoridine
• NSC318810
• Matrene, (+)-
• (7aS,13aR,13bR)-dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one;(+)-Matrine
• Q-100583
• A846751
• Matridin-15-one, (5.beta.,7.beta.,11.alpha.)-
• 6-Allomatrine; 6beta-Matrine; Tetrahydroisosophoramine
• AKOS017259293
• Q6787831
• SCHEMBL8260145
• Oprea1_680866
• Matridin-15-one; Vegard; alpha-Matrine
• CHEMBL1733145
• MFCD02735434
• FT-0603438
• 7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
• HMS1611N16
• regid845916
• HMS2269A14
• LS-14445
• NSC-143088
• SMR000011610
• ZSBXGIUJOOQZMP-UHFFFAOYSA-N
• NEW BASE STRUCTURE
• SR-01000601144
• Matridin-15-one, (6b,7b,11a)- (9CI)
• FT-0698746
• AB00397099-11
• 6.beta.,7.beta.-Matrine
• 83148-91-8
• MLS000029265
• AKOS000591194
• Sophora Flavescens Extract

• MDL： MFCD02735434
• Inchi： InChI=1S/C15H24N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h11-13,15H,1-10H2/t11-,12+,13+,15-/m0/s1
• InChI Key： ZSBXGIUJOOQZMP-JLNYLFASSA-N
• SMILES： O=C1CCC[C@]2([H])[C@@]3([H])CCCN4[C@@]3([H])[C@](CCC4)([H])CN21

Computed Properties

• Exact Mass: 248.18900
• Monoisotopic Mass: 248.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6
• Molecular Weight: 248.36

Experimental Properties

• Color/Form: Powder
• Density: 1.088
• Melting Point: 83.0 to 87.0 deg-C
• Boiling Point: 223°C/6mmHg(lit.)
• Flash Point: 172.7 °C
• Refractive Index: 1,536
• Solubility: In vitro: DMSO solubility ≥ 50 mg/ml (201.32 mm) H2O: 20 mg/ml (80.53 mm; need ultrasonic) * "≥" means soluble, but saturation unknown solubility unknown
• PSA: 23.55000
• LogP: 1.74750
• Merck: 5759
• Specific Rotation: +31.0 to +34.0° (c=1, EtOH)
• Solubility: It is soluble in water, benzene, chloroform, methanol, ethanol and slightly soluble in petroleum ether.

Matrine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 20/21/22-37/38-41-48-22
• Safety Instruction： S22; S26; S36/37/39; S45
• RTECS：OQ1754000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22
• Safety Term：22-26-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Matrine alkaloids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Matrine

Exploring Matrine (CAS No. 519-02-8): A Versatile Alkaloid with Promising Applications

Matrine (CAS No. 519-02-8) is a naturally occurring quinolizidine alkaloid found in plants of the Sophora genus, particularly Sophora flavescens. This compound has garnered significant attention in recent years due to its diverse pharmacological properties and potential applications in various industries. With the increasing demand for natural bioactive compounds, Matrine stands out as a promising candidate for researchers and manufacturers alike.

The chemical structure of Matrine features a unique tetracyclic quinolizidine skeleton, which contributes to its biological activities. Recent studies have highlighted its potential as an anti-inflammatory agent, antioxidant, and immune modulator, making it a subject of interest in the field of natural medicine. Many users searching for "natural alternatives to synthetic compounds" or "plant-derived bioactive substances" will find Matrine particularly relevant to their interests.

In the agricultural sector, Matrine has shown promise as a natural pesticide and plant growth regulator. With growing concerns about chemical pesticide residues and environmental sustainability, this application aligns perfectly with current market trends. Farmers and agricultural researchers frequently search for terms like "eco-friendly pest control" and "organic farming solutions," where Matrine could offer viable options.

The cosmetic industry has also taken notice of Matrine's potential. Its anti-aging properties and ability to protect skin cells from oxidative stress make it an attractive ingredient for natural skincare formulations. Consumers increasingly searching for "clean beauty ingredients" or "plant-based anti-aging solutions" might encounter Matrine in their product research.

From a pharmacological perspective, Matrine exhibits a wide range of biological activities that have been extensively studied. Research suggests it may have potential in supporting liver health, cardiovascular function, and neurological protection. These properties make it a subject of interest for researchers investigating "natural compounds for chronic conditions" or "plant-based therapeutic agents."

The extraction and purification of Matrine typically involve advanced techniques such as supercritical fluid extraction and chromatographic separation. These methods ensure high purity while maintaining the compound's bioactive properties. Manufacturers and researchers looking for "high-quality Matrine extraction methods" or "Sophora flavescens extraction protocols" would find this information valuable.

Quality control is crucial when working with Matrine. Standard analytical methods including HPLC (High-Performance Liquid Chromatography) and mass spectrometry are commonly employed to verify purity and concentration. These technical aspects are particularly important for professionals searching for "Matrine analytical standards" or "quality control methods for alkaloids."

The global market for Matrine has been growing steadily, driven by increasing demand from the pharmaceutical, cosmetic, and agricultural sectors. Market analysts predict continued expansion as more applications are discovered and validated. Businesses monitoring trends in "natural compound markets" or "plant-derived ingredient demand" should keep Matrine on their radar.

Safety profile is an important consideration for any bioactive compound. While Matrine is generally considered safe at appropriate concentrations, proper dosage and administration guidelines must be followed. This aspect is particularly relevant to searches like "Matrine safety data" or "alkaloid toxicity profiles," which are common among regulatory professionals and product developers.

Future research directions for Matrine include exploring its potential in combination therapies, developing more efficient extraction methods, and investigating its mechanisms of action at the molecular level. These research avenues respond to frequent queries about "innovative applications of traditional compounds" and "mechanisms of plant-derived bioactives."

For those interested in sourcing Matrine, it's important to work with reputable suppliers who can provide proper documentation including certificates of analysis and safety data sheets. This information addresses common search terms like "where to buy pure Matrine" or "reliable Matrine suppliers," which are frequently used by procurement specialists and researchers.

In conclusion, Matrine (CAS No. 519-02-8) represents an exciting example of how traditional plant compounds can find modern applications across multiple industries. Its diverse biological activities, combined with growing interest in natural solutions, position it as a compound worth watching in the coming years. Whether you're a researcher, manufacturer, or end-user, understanding the properties and potential of Matrine can open up new possibilities in your field of interest.